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Compound of Interest

Compound Name: Burgess reagent

Cat. No.: B7800359 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential safety and logistical information

for the use of Burgess reagent (methyl N-(triethylammoniumsulfonyl)carbamate), a mild and

selective dehydrating agent in organic synthesis. Adherence to these procedures is critical for

ensuring laboratory safety and the integrity of your research.

Burgess reagent is classified as a hazardous substance, causing skin and serious eye

irritation, and may cause respiratory irritation.[1][2][3][4] Therefore, stringent safety protocols

must be followed during its handling, use, and disposal.

Personal Protective Equipment (PPE)
The primary defense against exposure to Burgess reagent is the consistent and correct use of

Personal Protective Equipment (PPE). Below is a summary of the required PPE when handling

this reagent.
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PPE Category Item Specification Rationale

Eye and Face

Protection
Safety Goggles

Chemical safety

goggles conforming to

EN166 (EU) or OSHA

29 CFR 1910.133

(US) standards.[1][5]

Protects against

splashes and dust

particles that can

cause serious eye

irritation.[1][2][3]

Hand Protection
Chemical-resistant

Gloves

Nitrile or other

appropriate chemical-

resistant gloves.

Gloves must be

inspected before use

and disposed of after

contamination.[5]

Prevents skin contact,

which can cause

irritation.[1][2][3]

Body Protection Laboratory Coat
Standard laboratory

coat.

Protects skin and

personal clothing from

contamination.[6]

Respiratory Protection
Not generally required

for small-scale use

A NIOSH/MSHA or

European Standard

EN 136 approved

respirator may be

necessary for large-

scale operations or in

case of inadequate

ventilation.

Protects against

inhalation of dust,

which may cause

respiratory irritation.[2]

[3][7]

Operational Plan: From Handling to Disposal
Proper handling and disposal procedures are crucial to minimize risks associated with Burgess
reagent. The reagent is sensitive to moisture and heat and should be stored accordingly.[5][6]

Handling Protocol:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[1] The work area, such as a fume hood, must be well-ventilated to minimize dust

accumulation and exposure.[1][5]
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Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the table

above.

Dispensing: Handle the reagent under an inert atmosphere (e.g., nitrogen or argon) to

prevent degradation from moisture.[1][6] Avoid creating dust when transferring the solid.[1][5]

Reaction Setup: Add the reagent to the reaction vessel carefully. It is soluble in common

organic solvents.[4][6]

Post-Handling: After handling, wash hands thoroughly.[1][5]

Disposal Plan:

Waste Collection: All waste materials contaminated with Burgess reagent, including empty

containers and used gloves, should be collected in a designated and properly labeled

hazardous waste container.[1][7]

Quenching (for residual reagent): While specific quenching protocols are not detailed in the

provided search results, a general cautious approach for reactive reagents involves slow

addition to a suitable solvent to deactivate it before disposal. Consult your institution's safety

guidelines for specific procedures.

Final Disposal: Dispose of the hazardous waste through an approved waste disposal

company, in accordance with local, state, and federal regulations.[1][2] Do not allow the

chemical to enter drains or the environment.[1][3][5]

Logical Workflow for Handling Burgess Reagent
The following diagram illustrates the key steps and decision points for the safe handling of

Burgess reagent.
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Burgess Reagent Handling Workflow
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Caption: Workflow for the safe handling of Burgess reagent.
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By implementing these safety measures and operational protocols, researchers can confidently

and safely utilize Burgess reagent in their synthetic endeavors, fostering a secure and

productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

